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Compound of Interest

Compound Name: Dimorpholamine
CAS No.: 119-48-2
Cat. No.: B093786
. J

Dimorpholamine is a central nervous system (CNS) stimulant belonging to the analeptic class
of drugs.[1] Analeptics are primarily characterized by their ability to stimulate the respiratory
centers of the brain, leading to an increased rate and depth of breathing.[2] Historically, this
class of drugs has been employed in clinical settings to counteract respiratory depression
induced by anesthetics or drug overdoses, and to manage conditions like apnea in premature
infants.[1][3] While the term "analeptic" once encompassed a broad range of CNS stimulants,
its modern usage is now largely synonymous with "respiratory stimulant”.[2]

Preliminary research also classifies Dimorpholamine as a psychoactive compound,
suggesting a potential to modulate key neurotransmitter systems, including serotonin,
dopamine, and norepinephrine.[4] However, its primary and most established pharmacological
identity is that of a respiratory stimulant. This guide will provide a comprehensive technical
overview of the known and hypothesized pharmacological profile of Dimorpholamine,
grounded in the established principles of analeptic drug action. We will explore its likely
mechanism of action, the requisite experimental protocols for its characterization, and its
potential therapeutic applications and toxicological considerations, providing a framework for
researchers and drug development professionals.

Part I: Core Mechanism of Action as a Respiratory
Stimulant
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The therapeutic effect of analeptic drugs is mediated through the stimulation of both central and
peripheral pathways that regulate respiration. The prevailing hypothesis for compounds like
Dimorpholamine is a dual-action mechanism targeting chemoreceptors.

Primary Target: Peripheral and Central Chemoreceptors

The most well-characterized analeptics, such as Doxapram, exert their effects by stimulating
peripheral chemoreceptors located in the carotid and aortic bodies.[2][3] These specialized
cells are responsible for sensing changes in blood oxygen, carbon dioxide, and pH. Stimulation
of these receptors triggers a signaling cascade to the respiratory control center in the medulla
oblongata, resulting in increased ventilation.[3] Additionally, a central action on the medullary
respiratory center itself contributes to the overall effect.[3] It is highly probable that
Dimorpholamine shares this fundamental mechanism.

Many analeptics achieve this stimulation by acting as potassium channel blockers on
chemoreceptor cells.[1] Blocking these channels leads to membrane depolarization, which in
turn opens voltage-gated calcium channels. The subsequent influx of calcium triggers the
release of neurotransmitters that signal to the CNS to increase respiration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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